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Compound of Interest

2-((2-(2-Hydroxyethoxy)-4-
Compound Name:
nitrophenyl)amino)ethanol

Cat. No.: B1203154

An In-Depth Technical Guide to 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol (HC
Yellow No. 4)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound 2-((2-(2-
Hydroxyethoxy)-4-nitrophenyl)amino)ethanol, also known by its CAS Number 59820-43-8
and common name HC Yellow No. 4. The primary focus of this document is to detail its core
physicochemical properties, headlined by its molecular weight, alongside a thorough
exploration of its synthesis, mechanism of action, and primary application in the field of
cosmetic science. This guide serves as a critical resource for professionals requiring detailed
technical data on this specific nitroaromatic compound.

Core Chemical Identity and Physicochemical
Properties

2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol is a nitroaromatic organic compound
characterized by a nitrophenyl core functionalized with both an aminoethanol and a
hydroxyethoxy group. These structural features are responsible for its characteristic color and
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its properties as a direct dye. The fundamental physicochemical properties are summarized

below.
Property Value Source(s)
Molecular Weight 242.23 g/mol [1112][3]
Molecular Formula C10H14N20s5 [1][2]
CAS Number 59820-43-8 [11[4]
Common Name HC Yellow No. 4 [2]
Appearance Canary yellow fluffy powder [4]
Melting Point 140 °C [5]
Primary Function Hair Colorant / Direct Dye [41[6]

Synthesis Protocol: A Two-Step Industrial Method

The synthesis of 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol can be achieved
through a robust, two-step process adapted from established industrial methods.[3] This
approach ensures high purity and yield suitable for both research and commercial applications.
[3] The causality behind this specific pathway lies in the sequential functionalization of a readily
available starting material, 2-amino-5-nitrophenol.

Step 1: Hydroxyethylation of 2-amino-5-nitrophenol

The initial step involves the selective hydroxyethylation at the phenolic hydroxyl group. This is a
nucleophilic substitution reaction where the phenoxide ion, formed under basic conditions,
attacks the electrophilic carbon of an ethylene-containing reagent.

e Raw Materials: 2-amino-5-nitrophenol, a suitable alkali (e.g., solid base like sodium
hydroxide on a hydrotalcite carrier), and a hydroxyethylation reagent (e.g., ethylene
chlorohydrin).[3]

e Procedure:
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o Charge a pressure-rated autoclave with water (as solvent), 2-amino-5-nitrophenol, and the
solid alkali catalyst.[3]

o Add ethylene chlorohydrin to the mixture.

o Seal the reactor and heat to 115-125 °C, maintaining an internal pressure of 0.2-0.3 MPa.

[3]

o Maintain the reaction under stirring for approximately 8 hours to drive the reaction to
completion.

 Intermediate Product: This reaction yields the intermediate compound 2-(6-amino-3-
nitrophenoxy)ethanol.

Step 2: Condensation and Hydrolysis

The second step introduces the second hydroxyethyl group, this time onto the amino group,
through a condensation-hydrolysis sequence.

o Raw Materials: 2-(6-amino-3-nitrophenoxy)ethanol (from Step 1), chloroethyl chloroformate,
and a catalyst (e.g., calcium carbonate).[3]

e Procedure:

o The intermediate from Step 1 is reacted with chloroethyl chloroformate in the presence of
the catalyst.[3]

o This condensation reaction is followed by hydrolysis using an aqueous alkali solution (e.g.,
20% NaOH).[3]

o The hydrolysis step cleaves the intermediate carbamate, yielding the final product, N-[2-
(2-hydroxyethoxy)-4-nitrophenyl] ethanol amine.

e Final Product: The resulting compound is 2-((2-(2-Hydroxyethoxy)-4-
nitrophenyl)amino)ethanol. The product can be purified via filtration and vacuum drying.[3]

The overall synthesis workflow is visualized in the diagram below.
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Figure 1: Synthesis workflow for 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol.

Application and Mechanism of Action in Cosmetic
Science
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The primary and most well-documented application of this compound is as a direct dye in semi-
permanent and permanent hair coloring formulations, where it is known as HC Yellow No. 4.[4]
[7] Its utility in this context is directly related to its molecular structure and properties.

Mechanism as a Semi-Permanent Hair Dye

Unlike oxidative dyes that involve a chemical reaction within the hair cortex, HC Yellow No. 4
functions as a "direct dye." The mechanism is primarily a physical process:

e Low Molecular Weight: With a molecular weight of 242.23 g/mol , the molecule is small
enough to penetrate the hair cuticle and enter the cortex.[6]

» Deposition: The dye molecules are deposited within the hair shaft, where they are held in
place by weak intermolecular forces such as van der Waals forces and hydrogen bonds.

e No Chemical Alteration: The process does not involve oxidation or a chemical reaction to
develop the color; the compound itself is colored.[6] This results in a temporary to semi-
permanent effect, as the dye molecules are gradually removed with subsequent
shampooing.[4][6]

This mechanism is visualized in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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